molecular formula C29H50O6 B1246610 dendronesterol B

dendronesterol B

Cat. No. B1246610
M. Wt: 494.7 g/mol
InChI Key: JHOOMRTVCYMNBF-HMPQKCPASA-N
Attention: For research use only. Not for human or veterinary use.
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Description

dendronesterol B is a natural product found in Dendronephthya gigantea with data available.

Scientific Research Applications

Nanomedicine and Oncological Applications

Dendrimers, including compounds like dendronesterol B, are nanoscale polymers with unique structural properties, such as a globular shape and the presence of branching dendrons. These features make dendrimers suitable for a variety of medical applications, especially in oncology. Studies highlight the potential of dendrimers in radionuclide imaging and therapy, emphasizing their role in the development of novel nanocarriers with high affinity for targeted delivery. The ability to functionalize dendrimers with external chemical groups allows for the creation of imaging probes and therapeutic agents, offering new avenues for oncological treatments (Conte et al., 2023).

properties

Molecular Formula

C29H50O6

Molecular Weight

494.7 g/mol

IUPAC Name

[(3S,5R,6R,8R,9S,10R,13S,14S,15R,17R)-3,5,6,15-tetrahydroxy-10-methyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-13-yl]methyl acetate

InChI

InChI=1S/C29H50O6/c1-17(2)7-6-8-18(3)23-14-24(32)26-21-13-25(33)29(34)15-20(31)9-11-27(29,5)22(21)10-12-28(23,26)16-35-19(4)30/h17-18,20-26,31-34H,6-16H2,1-5H3/t18-,20+,21-,22+,23-,24-,25-,26-,27-,28+,29+/m1/s1

InChI Key

JHOOMRTVCYMNBF-HMPQKCPASA-N

Isomeric SMILES

C[C@H](CCCC(C)C)[C@H]1C[C@H]([C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)O)C)O)O)COC(=O)C)O

Canonical SMILES

CC(C)CCCC(C)C1CC(C2C1(CCC3C2CC(C4(C3(CCC(C4)O)C)O)O)COC(=O)C)O

synonyms

dendronesterol B

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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